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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Hydroxyheptanal

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-Hydroxyheptanal, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy access and comparison of its
physicochemical characteristics.

Chemical Structure and Identifiers

2-Hydroxyheptanal is an organic compound containing both a hydroxyl and an aldehyde
functional group. Its structure is characterized by a seven-carbon chain with the hydroxyl group
located on the second carbon atom.

Key Identifiers:

IUPAC Name: 2-hydroxyheptanal[1]

Molecular Formula: C7H1402[1][2][3][4]

SMILES: CCCCCC(C=0)0][1]

InChl: InChI=1S/C7H1402/c1-2-3-4-5-7(9)6-8/h6-7,9H,2-5H2, 1H3[1]

InChiKey: CWBPXSZASLMQHN-UHFFFAOY SA-N[1]
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e CAS Number: 17046-02-5[1][2]

Caption: 2D structure of 2-Hydroxyheptanal.

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of 2-

Hydroxyheptanal.
Property Value Source(s)
Molecular Weight 130.18 g/mol [1112]
Exact Mass 130.099379685 Da [11[2]
Boiling Point 185.7 °C at 760 mmHg [3]
Density 0.934 g/cm?3 [3]
Flash Point 70.9 °C [3]
Vapor Pressure 0.194 mmHg at 25 °C [3]
Refractive Index 1.432 [3]
XLogP3 1.4 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor
C);untg p 2 12
Rotatable Bond Count 5 [2]
Topological Polar Surface Area  37.3 A2 [1112]

Experimental Protocols

Specific, validated experimental protocols for the synthesis and analysis of 2-Hydroxyheptanal
are not readily available in the public domain. However, methodologies for structurally related
compounds can provide a foundational approach for researchers.
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Synthesis of a Related Compound: 7-Hydroxyheptanal

A synthesis method for the isomeric 7-hydroxyheptanal has been described, which may serve
as a reference for developing a synthesis route for 2-Hydroxyheptanal.[5]

Procedure Overview:

Aleuritic acid is treated with sodium hydroxide in water at 0-10 °C.[5]

e Sodium periodate in water is added to the resulting suspension over one hour, maintaining a
temperature below 15 °C.[5]

e Dichloromethane is added, and the mixture is stirred for 2.5 hours at 15 °C.[5]

» Additional dichloromethane and saturated aqueous sodium bicarbonate are added, and the
mixture is stirred vigorously.[5]

e The precipitated sodium iodate is removed by filtration.[5]

e The dichloromethane layer is separated, and the aqueous phase is washed with
dichloromethane.[5]

o The combined organic extracts are dried over anhydrous magnesium sulphate.[5]

e Removal of the solvent under vacuum yields 7-hydroxyheptanal.[5]
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Caption: Workflow for the synthesis of 7-hydroxyheptanal.
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Analytical Methods for a Related Compound: 5-
Hydroxyheptan-2-one

For the analysis of similar hydroxy-ketone compounds, techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography
(HPLC) are commonly employed.[6][7]

General GC-MS Protocol with Derivatization:

o Sample Preparation: Liquid-liquid extraction or solid-phase extraction can be used to isolate
the analyte.[7]

« Derivatization: To improve volatility, the hydroxyl group can be derivatized, for instance,
through silylation using BSTFA with 1% TMCS.[7] The sample is evaporated, and the
derivatizing agents are added, followed by heating at 60°C for 30 minutes.[7]

o GC-MS Parameters:
o Injector Temperature: 250°C[7]
o Oven Program: Start at 80°C (hold 2 min), ramp to 280°C at 10°C/min (hold 5 min).[6]
o lonization Mode: Electron lonization (El) at 70 eV.[6][7]

General HPLC-UV Protocol with Derivatization:

o Sample Preparation: The sample is mixed with a solution of 2,4-dinitrophenylhydrazine in
acidified acetonitrile and incubated at 40°C for 30 minutes.[6]

e HPLC Parameters:
o Mobile Phase: Gradient elution with acetonitrile and water.[6]

o Detector: UV detector.[7]

Biological Activity
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Currently, there is a lack of specific information in peer-reviewed literature regarding the
biological activity or involvement of 2-Hydroxyheptanal in any signaling pathways. General in
vitro assays, such as those evaluating cytotoxicity, antimicrobial, or enzyme inhibition
properties, would be necessary first steps in characterizing its biological profile.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Hydroxyheptanal | C7TH1402 | CID 161209 - PubChem [pubchem.ncbi.nlm.nih.gov]
. echemi.com [echemi.com]

. Page loading... [wap.guidechem.com]

. chembk.com [chembk.com]

. prepchem.com [prepchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. preprints.org [preprints.org]

°
(] [e0] ~ (o)) )] EaN w N -

. brieflands.com [brieflands.com]

e 10. Chemical and Biological Properties of Different Romanian Populations of Hyssopus
officinalis Correlated via Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-Hydroxyheptanal chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095475#2-hydroxyheptanal-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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